Cas no 898784-83-3 (2-(4-fluorophenyl)-1-(2-iodophenyl)ethanone)

2-(4-Fluorophenyl)-1-(2-iodophenyl)ethanone is a fluorinated and iodinated aromatic ketone with potential applications in pharmaceutical and organic synthesis. Its structure, featuring both fluorine and iodine substituents, enhances reactivity in cross-coupling reactions and serves as a versatile intermediate for constructing complex molecules. The electron-withdrawing fluorine group improves stability and influences electronic properties, while the iodine moiety facilitates further functionalization via metal-catalyzed transformations. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules due to its ability to act as a scaffold for targeted modifications. High purity and well-defined structural characteristics make it a reliable choice for research and industrial applications.
2-(4-fluorophenyl)-1-(2-iodophenyl)ethanone structure
898784-83-3 structure
Product Name:2-(4-fluorophenyl)-1-(2-iodophenyl)ethanone
CAS No:898784-83-3
MF:C14H10FIO
MW:340.131479740143
CID:1946630
PubChem ID:24723951
Update Time:2025-05-27

2-(4-fluorophenyl)-1-(2-iodophenyl)ethanone Chemical and Physical Properties

Names and Identifiers

    • 2-(4-FLUOROPHENYL)-2'-IODOACETOPHENONE
    • 2-(4-fluorophenyl)-1-(2-iodophenyl)ethanone
    • LogP
    • DTXSID70642350
    • MFCD02260771
    • AKOS010312154
    • 898784-83-3
    • 2-(4-Fluorophenyl)-1-(2-iodophenyl)ethan-1-one
    • MDL： MFCD02260771
    • Inchi： 1S/C14H10FIO/c15-11-7-5-10(6-8-11)9-14(17)12-3-1-2-4-13(12)16/h1-8H,9H2
    • InChI Key： HFAFMGVCUWKAON-UHFFFAOYSA-N
    • SMILES： IC1C=CC=CC=1C(CC1C=CC(=CC=1)F)=O

Computed Properties

  • Exact Mass: 339.97600
  • Monoisotopic Mass: 339.97604Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 1.635
  • Boiling Point: 393.9°C at 760 mmHg
  • Flash Point: 192°C
  • Refractive Index: 1.626
  • PSA: 17.07000
  • LogP: 3.85570

2-(4-fluorophenyl)-1-(2-iodophenyl)ethanone Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

2-(4-fluorophenyl)-1-(2-iodophenyl)ethanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
203831-1g
2-(4-fluorophenyl)-2'-iodoacetophenone
 898784-83-3 97%
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Fluorochem
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 898784-83-3 97%
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A2B Chem LLC
AH89346-1g
2-(4-Fluorophenyl)-2'-iodoacetophenone
 898784-83-3 97%
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 $321.00 2024-04-19
A2B Chem LLC
AH89346-2g
2-(4-Fluorophenyl)-2'-iodoacetophenone
 898784-83-3 97%
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A2B Chem LLC
AH89346-5g
2-(4-Fluorophenyl)-2'-iodoacetophenone
 898784-83-3 97%
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1649530-1g
2-(4-Fluorophenyl)-1-(2-iodophenyl)ethan-1-one
 898784-83-3 98%
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 ￥3559.00 2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1649530-2g
2-(4-Fluorophenyl)-1-(2-iodophenyl)ethan-1-one
 898784-83-3 98%
2g
 ￥4846.00 2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1649530-5g
2-(4-Fluorophenyl)-1-(2-iodophenyl)ethan-1-one
 898784-83-3 98%
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